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Compound of Interest

Compound Name: 1,9-Dibromononane

Cat. No.: B1346018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,9-Dibromononane, a versatile
difunctional alkylating agent utilized in a variety of synthetic applications, including the
formation of heterocyclic compounds and as a linker in bioactive molecules. This document
details its chemical and physical properties, provides an experimental protocol for its synthesis,
and explores its applications in organic synthesis.

Chemical Identity and Properties

1,9-Dibromononane is an a,w-dihaloalkane that serves as a valuable building block in organic
chemistry. Its terminal bromine atoms provide two reactive sites for nucleophilic substitution
reactions.

CAS Number: 4549-33-1
Synonyms:

» Nonamethylene dibromide
e 1,9-Dibromnonan

e 1,9-Dibromonone
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e Nonane, 1,9-dibromo-

e Nonamethylendibromid

The key physicochemical properties of 1,9-Dibromononane are summarized in the table below
for easy reference.

Property Value Source(s)
Molecular Formula CoH1sBr2 [1]
Molecular Weight 286.05 g/mol [1]
Appearance Clear colorless to slightly 2]
yellow liquid
Density 1.407 g/mL at 25 °C [2]
Melting Point -2°C [2]
Boiling Point 285-288 °C [2]
Flash Point >230 °F (>110 °C) [2]
Refractive Index n20/D 1.496 [2]
Solubility Insoluble in water [3]

Synthesis of 1,9-Dibromononane

A common laboratory-scale synthesis of 1,9-Dibromononane involves the dibromination of the
corresponding diol, 1,9-nonanediol. The following protocol provides a detailed methodology for
this conversion.

Experimental Protocol: Synthesis from 1,9-Nonanediol

Materials:
¢ 1 9-Nonanediol

» Carbon tetrabromide (CBra)
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e Sodium bromide (NaBr)

o Copper catalyst (e.g., copper(l) bromide)

e Anhydrous N,N-Dimethylformamide (DMF)

o Diethyl ether (Et20)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Saturated aqueous sodium thiosulfate (Na2S20s3) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

¢ Hexane

Equipment:

o Dry reaction flask with a stir bar

e Syringe

e Purple LED light source (e.g., 394 nm)

e Separatory funnel

 Rotary evaporator

e Column chromatography setup

Procedure:

e To a dry reaction flask equipped with a stir bar, add the copper catalyst (0.01 eq.), 1,9-
nonanediol (1.0 eq.), carbon tetrabromide (2.0 eq.), and sodium bromide (2.0 eq.).[1]

o Seal the reaction vial and displace the air with an inert gas (e.g., nitrogen or argon).[1]
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e Add anhydrous DMF via syringe.[1]
« Stir the reaction mixture under the light of a purple LED (e.g., 394 nm) for 24 hours.[1]

o Upon completion, transfer the reaction mixture to a separatory funnel containing diethyl ether
and water.[1]

o Separate the aqueous layer and extract it twice more with diethyl ether.[1]

o Combine the organic layers and wash sequentially with saturated aqueous NaHCOs solution,
saturated aqueous Naz=S203 solution, and brine.[1]

o Dry the organic layer over anhydrous Naz2SOa, filter, and concentrate under reduced
pressure.[1]

» Purify the resulting crude product by column chromatography using 100% hexane as the
eluent to afford pure 1,9-Dibromononane.[1]

Synthesis Workflow Diagram
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Synthesis Workflow of 1,9-Dibromononane
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Caption: Workflow for the synthesis of 1,9-Dibromononane.
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Applications in Organic Synthesis

1,9-Dibromononane is a key intermediate in the synthesis of a variety of organic molecules,
particularly in the formation of long-chain and cyclic structures. Its bifunctional nature allows it
to act as a linker between two nucleophilic species or to form a nine-carbon ring system
through intramolecular cyclization.

N-Alkylation Reactions

A frequent application of 1,9-Dibromononane is in the N-alkylation of primary and secondary
amines. This reaction can be controlled to yield mono- or di-alkylation products, or to form
nitrogen-containing heterocyclic compounds.

General Experimental Protocol for N-Alkylation:

Dissolve the amine substrate in a suitable solvent (e.g., DMF, acetonitrile).
e Add a base (e.g., K2COs, EtsN) to neutralize the HBr formed during the reaction.

e Add 1,9-Dibromononane (stoichiometry will depend on the desired product) to the reaction
mixture.

e Heat the reaction mixture and monitor its progress by a suitable analytical technique (e.qg.,
TLC, LC-MS).

e Upon completion, perform an aqueous workup to remove inorganic salts.
o Extract the product into an organic solvent.
e Dry the organic layer and remove the solvent under reduced pressure.

 Purify the crude product by column chromatography or recrystallization.

Synthesis of Heterocyclic Compounds

The nine-carbon chain of 1,9-Dibromononane can be utilized to construct large heterocyclic
rings through reaction with dinucleophiles. For instance, reaction with a diamine can lead to the
formation of a large-ring diazacycle.
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Role as a Linker in Bioactive Molecules

The long, flexible, and lipophilic nonane chain makes 1,9-Dibromononane a candidate for use
as a linker in the design of drug-conjugates. In such applications, the dibromo functionality
allows for the covalent attachment of two different molecular entities, such as a targeting
moiety and a therapeutic agent.

Logical Relationship Diagram of Applications
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Caption: Applications of 1,9-Dibromononane in synthesis.

Safety and Handling

1,9-Dibromononane is an irritant. It is important to handle this chemical in a well-ventilated
fume hood while wearing appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat. Avoid contact with skin and eyes. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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This technical guide provides a foundational understanding of 1,9-Dibromononane for
researchers and professionals in drug development. The provided protocols and data are
intended to serve as a starting point for further investigation and application of this versatile
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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